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Compound of Interest

Compound Name: 2,3-Dibromopropanal

Cat. No.: B1202901

This technical guide provides a comprehensive overview of the key physical properties of 2,3-
Dibromopropanal, specifically its boiling point and density. The information is intended for
researchers, scientists, and professionals in the field of drug development and chemical
synthesis. This document outlines the available data for these properties and describes the
standard experimental methodologies for their determination.

Physical Properties of 2,3-Dibromopropanal

2,3-Dibromopropanal is a light yellow fuming liquid soluble in water.[1][2] Its key physical
properties, boiling point and density, are summarized in the table below. It is crucial to note that
the boiling point of a liquid is highly dependent on the ambient pressure.

Data Presentation: Physical Characteristics of 2,3-Dibromopropanal
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Physical Property Value Conditions

Boiling Point 86 °C at 2.39 kPa[1][2]

191.9°C at 760 mmHg (101.325 kPa)[3]

153.1°C (rough estimate)[2]

Density 220 glem? Relative density at 15/4 °C[1]
[2]

2.114 g/cm3 Not specified

2.192 g/cm3 Not specified[2]

Experimental Protocols for Physical Property
Determination

The determination of boiling point and density is fundamental in characterizing a chemical
substance. Standardized protocols, such as those established by the Organisation for
Economic Co-operation and Development (OECD) and ASTM International, ensure accuracy
and reproducibility of these measurements.

2.1. Determination of Boiling Point

The boiling point is the temperature at which the vapor pressure of a liquid equals the
surrounding atmospheric pressure.[4][5] Several methods are recognized for its determination.

OECD Guideline 103: Boiling Point This guideline outlines several methods applicable to liquid
substances that do not undergo chemical decomposition below their boiling point.[4][5] These
methods include:

o Ebulliometer Method: This method involves measuring the boiling point of the liquid in an
ebulliometer, an apparatus designed for precise boiling point determination.

o Dynamic Method: This technique measures the vapor pressure of the substance as a
function of temperature. The boiling point is the temperature at which the vapor pressure
reaches 101.325 kPa.[5]
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« Distillation Method: In this common laboratory technique, the liquid is heated to its boiling
point, and the temperature of the vapor is measured as it condenses.[6]

» Siwoloboff Method (Capillary Method): A small amount of the liquid is heated in a sample
tube along with an inverted capillary tube. The boiling point is the temperature at which a
continuous stream of bubbles emerges from the capillary, and upon cooling, the liquid is
drawn into the capillary.[7][8]

 Differential Scanning Calorimetry (DSC) and Differential Thermal Analysis (DTA): These
thermal analysis techniques can be used to determine the temperatures of phase transitions,
including boiling.[4][9]

2.2. Determination of Density

Density is the mass of a substance per unit of volume. For liquids, this property is typically
measured at a specific temperature.

OECD Guideline 109: Density of Liquids and Solids This guideline describes several methods
for determining the density of liquids.[1][2][3][10][11]

o Hydrometer Method: A hydrometer, which is a weighted glass float, is placed in the liquid.[1]
The density is read from a calibrated scale on the stem of the hydrometer at the point where
the liquid surface meets the stem.[1] This method is also standardized by ASTM D1298.[12]
[13][14][15][16]

o Hydrostatic Balance (Immersed Body Method): This method is based on Archimedes'
principle. A body of a known volume is weighed first in the air and then while immersed in the
liquid. The density of the liquid is calculated from the difference in these weights.[1][17]

o Pycnometer Method: A pycnometer, which is a flask with a precisely known volume, is
weighed empty, then filled with the liquid, and weighed again. The density is calculated from
the mass of the liquid and the known volume of the pycnometer.

» Oscillating Densitometer Method: The liquid sample is introduced into a U-shaped tube,
which is then electronically oscillated. The density of the liquid is determined from the
change in the oscillation frequency. This method is also covered by ASTM D4052.[18]
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Mandatory Visualizations

Experimental Workflow for Physical Property Determination

The following diagram illustrates a generalized workflow for the experimental determination of
the boiling point and density of a liquid chemical substance like 2,3-Dibromopropanal.
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Caption: Workflow for Determining Physical Properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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